(3S)-1-(2-methoxyisonicotinoyl)-N,N-dimethylazepan-3-amine

• IUPAC Name: [(3S)-3-(dimethylamino)azepan-1-yl]-(2-methoxypyridin-4-yl)methanone
• InChI: InChI=1S/C15H23N3O2/c1-17(2)13-6-4-5-9-18(11-13)15(19)12-7-8-16-14(10-12)20-3/h7-8,10,13H,4-6,9,11H2,1-3H3/t13-/m0/s1
• InChI Key: JHEPEZXZANHJBQ-ZDUSSCGKSA-N
• Canonical SMILES: CN(C)C1CCCCN(C1)C(=O)C2=CC(=NC=C2)OC
• Isomeric SMILES: CN(C)[C@H]1CCCCN(C1)C(=O)C2=CC(=NC=C2)OC
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

(3S)-1-(2-methoxyisonicotinoyl)-N,N-dimethylazepan-3-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of azepane derivatives and has been studied for its role in treating various diseases.

Scientific Research Applications

Impurity Profiling in Synthetic Pathways

A comprehensive review highlights the impurity profiling and synthetic routes for the manufacture of amphetamine-type substances (ATS), emphasizing the identification of contaminants in drug preparations. This analysis provides insights into the synthetic pathways, including reductive amination and other methods, showcasing the chemical complexity and forensic implications of these processes (Stojanovska et al., 2013).

Environmental Remediation

Research on the removal of sulfamethoxazole, a persistent organic pollutant, from aqueous solutions showcases the application of cleaner techniques like adsorption and advanced oxidation processes. This study underscores the chemical interactions and the efficiency of various removal technologies, highlighting the importance of sustainable development and cost-effective solutions in environmental remediation (Prasannamedha & Kumar, 2020).

Biomedical Applications

An examination of amine activators in the curing of acrylic bone cements delves into the kinetics and toxicity concerns related to biomedical applications. The review discusses the accelerating effects of tertiary aromatic amines, providing a basis for future research in the development of safer and more effective materials for medical use (Vázquez et al., 1998).

Advanced Material Science

A critical review of amine-functionalized sorbents for perfluoroalkyl and polyfluoroalkyl substances (PFAS) removal presents a novel approach to water treatment. The study evaluates the effectiveness of these sorbents, offering insights into their design and application in purifying water supplies from these persistent chemicals (Ateia et al., 2019).

Chemical Synthesis and Application

Research on the conversion of plant biomass to furan derivatives discusses the potential of 5-Hydroxymethylfurfural (HMF) and its derivatives as alternatives to non-renewable hydrocarbon sources. This comprehensive review explores recent advances in the synthesis of HMF from hexose carbohydrates and lignocellulose, highlighting its application in producing a wide range of chemicals and materials (Chernyshev et al., 2017).